Cas no 689303-75-1 (methyl 3-(2S)-pyrrolidin-2-ylpropanoate)

• Product Name: methyl 3-(2S)-pyrrolidin-2-ylpropanoate
• CAS No: 689303-75-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6016253
• PubChem ID: 11389526
• Update Time: 2025-07-22

methyl 3-(2S)-pyrrolidin-2-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinepropanoic acid, methyl ester, (2S)-
• methyl 3-(2S)-pyrrolidin-2-ylpropanoate
• 689303-75-1
• Methyl 3-[(2S)-pyrrolidin-2-yl]propanoate
• SCHEMBL19958801
• EN300-1068522
• (S)-Methyl 3-(pyrrolidin-2-yl)propanoate

• Inchi： 1S/C8H15NO2/c1-11-8(10)5-4-7-3-2-6-9-7/h7,9H,2-6H2,1H3/t7-/m0/s1
• InChI Key： XCIURYKPJOJDBF-ZETCQYMHSA-N
• SMILES： N1CCC[C@H]1CCC(OC)=O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 0.989±0.06 g/cm3(Predicted)
• Boiling Point: 210.9±13.0 °C(Predicted)
• pka: 10.53±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl 3-(2S)-pyrrolidin-2-ylpropanoate

Methyl 3-(2S)-pyrrolidin-2-ylpropanoate (CAS No. 689303-75-1): A Comprehensive Overview

Methyl 3-(2S)-pyrrolidin-2-ylpropanoate, identified by its Chemical Abstracts Service registry number CAS No. 689303-75-1, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, featuring a chiral center at the pyrrolidine ring, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in medicinal chemistry research.

The structure of methyl 3-(2S)-pyrrolidin-2-ylpropanoate consists of a pyrrolidine moiety linked to a propanoate ester group. The presence of the (2S) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity and interaction with target enzymes or receptors. This stereochemistry makes it a valuable intermediate in the synthesis of enantiomerically pure drugs, where the spatial arrangement of atoms can significantly influence efficacy and safety.

In recent years, there has been growing interest in the development of chiral building blocks for drug discovery. The pyrrolidine scaffold is particularly prominent in this regard, as it is a common motif found in numerous pharmacologically active compounds. Researchers have leveraged the flexibility and functionalization potential of pyrrolidine derivatives to create molecules with enhanced binding affinity and selectivity. Methyl 3-(2S)-pyrrolidin-2-ylpropanoate exemplifies this trend, offering a versatile platform for further chemical manipulation.

One of the key areas where methyl 3-(2S)-pyrrolidin-2-ylpropanoate has shown promise is in the synthesis of central nervous system (CNS) drugs. Pyrrolidine derivatives have been extensively studied for their potential as neuroactive agents, including those targeting neurotransmitter receptors such as serotonin and dopamine. The chiral nature of this compound allows for the exploration of enantiomeric effects, which can lead to the identification of more effective and less toxic therapeutic candidates.

Recent advancements in computational chemistry and molecular modeling have further highlighted the importance of stereochemistry in drug design. These tools enable researchers to predict how different stereoisomers of a compound will interact with biological targets, thereby guiding the optimization process. In the case of methyl 3-(2S)-pyrrolidin-2-ylpropanoate, computational studies have suggested that its (2S) configuration may enhance binding to specific protein targets, making it a promising candidate for further development.

The pharmaceutical industry has also been exploring novel synthetic routes to improve the accessibility and scalability of chiral building blocks like methyl 3-(2S)-pyrrolidin-2-ylpropanoate. Traditional methods often rely on expensive chiral catalysts or racemic mixtures followed by separation techniques, which can be costly and environmentally unsustainable. However, recent innovations in asymmetric synthesis have provided more efficient and sustainable alternatives. For instance, biocatalytic approaches using engineered enzymes have emerged as a powerful tool for achieving high enantioselectivity with minimal waste.

Another area where this compound has found utility is in the development of agrochemicals. Pyrrolidine derivatives are known to exhibit various biological activities relevant to crop protection, including insecticidal and fungicidal properties. By incorporating chiral centers into these molecules, researchers can enhance their efficacy while reducing potential side effects on non-target organisms. This aligns with the broader trend toward greener and more sustainable agricultural practices.

The role of methyl 3-(2S)-pyrrolidin-2-ylpropanoate in material science is also noteworthy. Its unique structural features make it a suitable candidate for developing novel polymers and coatings with enhanced mechanical properties or biodegradability. For example, researchers have explored its use in creating biocompatible polymers that could be used in medical implants or drug delivery systems.

In conclusion, methyl 3-(2S)-pyrrolidin-2-ylpropanoate (CAS No. 689303-75-1) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its chiral pyrrolidine core provides a rich scaffold for further chemical innovation, while its stereochemical purity ensures that it can be effectively incorporated into complex molecular architectures. As research continues to uncover new synthetic methods and applications, this compound is poised to play an increasingly important role in scientific discovery and technological advancement.